Cas no 540779-29-1 (2-Naphthalenecarboxylic acid, 6-bromo-4-hydroxy-, ethyl ester)

2-Naphthalenecarboxylic acid, 6-bromo-4-hydroxy-, ethyl ester structure
540779-29-1 structure
Product Name:2-Naphthalenecarboxylic acid, 6-bromo-4-hydroxy-, ethyl ester
CAS No:540779-29-1
MF:C13H11BrO3
MW:295.128643274307
CID:832517
Update Time:2026-04-29

2-Naphthalenecarboxylic acid, 6-bromo-4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylic acid, 6-bromo-4-hydroxy-, ethyl ester
    • 6-BROMO-4-HYDROXY-2-NAPHTHALENECARBOXYLIC ACID ETHYL ESTER
    • Ethyl 6-bromo-4-hydroxy-2-naphthoate
    • Ethyl-6-brom-4-hydroxy-2-naphthoat
    • LogP
    • Inchi: InChI=1S/C13H11BrO3/c1-2-17-13(16)9-5-8-3-4-10(14)7-11(8)12(15)6-9/h3-7,15H,2H2,1H3
    • InChI Key: JZTZWWVXYMSOLV-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=CC(=C2C=C(C=CC2=C1)Br)O

Computed Properties

  • Exact Mass: 293.98913
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 46.53
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